Cas no 34209-81-9 (16,17-Epoxypregnenolone Acetate)

16,17-Epoxypregnenolone Acetate Properties

Names and Identifiers

• 3b-Acetoxy-16a,17-epoxypregn-5-en-20-one
• 16-alpha,17-alpha-epoxy-20-oxopregn-5-en-3-beta-yl acetate
• 16,17-Epoxypregnenolone acetate
• 16α,17α-Epoxypregnenolone acetate
• (±)-Epichlorohydrin
• 16,17-α-Epoxypregnenolone acetate
• 16a-17a-epoxypregnenoloneacetate
• 16ALPHA,17ALPHA-EPOXYPREGNENOLONE ACETATE
• 16alpha,17-Epoxy-3beta-Hydrox
• 3b-Acetoxy-16a,17a-Epoxy-5-Pregnen-20-One
• EPOXYPREGNENOLONE ACETATE
• 16a,17a-Epoxy-20-oxopregn-5-en-3b-yl acetate
• CID 134611731
• Pregn-5-en-20-one, 3-(acetyloxy)-16,17-epoxy-, (3.beta.,16.alpha.)-
• 16α,17-Epoxy-3β-hydroxy-5-pregnen-20-one acetate
• 3β-Acetoxy-16α,17α-epoxy-5-pregnen-20-one
• 3BETA-ACETOXY-16ALPHA,17ALPHA-EPOXY-5-PREGNEN-20-ONE
• 5-PREGNEN-16ALPHA,17ALPHA-EPOXY-3BETA-OL-20-ONE 3-ACETATE
• 5-PREGNEN-16,17-EPOXY-3-BETA-OL-20-ONE ACETATE
• Pregn-5-en-20-one, 3-(acetyloxy)-16,17-epoxy-, (3
• A)-
• NSC 21455
• SCHEMBL11213362
• [(1R,2S,4R,6S,7S,10S,11R,14S)-6-acetyl-7,11-dimethyl-5-oxapentacyclo[8.8.0.02,7.04,6.011,16]octadec-16-en-14-yl] acetate
• 16alpha,17alpha-Epoxy-20-oxopregn-5-en-3beta-yl acetate
• T72332
• AKOS025310678
• A875068
• Pregn-5-en-20-one, 3-(acetyloxy)-16,17-epoxy-, (3beta,16alpha)-
• PD087224
• A,16
• 16A-17A-epoxypregnenolone acetate
• AMY25646
• 34209-81-9
• CHEBI:34169
• MFCD00135637
• Acetic acid (3S,8R,10R,13S,16R,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-20-oxa-cyclopropa[16,17]cyclopenta[a]phenanthren-3-yl ester
• Q27115864
• A,17
• A-Epoxypregnenolone acetate
• NS00060656
• 16
• (1R,2S,4R,6S,7S,10S,11R,14S)-6-ACETYL-7,11-DIMETHYL-5-OXAPENTACYCLO[8.8.0.0(2),?.0?,?.0(1)(1),(1)?]OCTADEC-16-EN-14-YL ACETATE
• YRLVTBXOGJMZNC-QHKUYLHMSA-N
• +Expand

• MDL： MFCD00135637
• InChIKey： YRLVTBXOGJMZNC-LEQCJQSISA-N
• Inchi： 1S/C23H32O4/c1-13(24)23-20(27-23)12-19-17-6-5-15-11-16(26-14(2)25)7-9-21(15,3)18(17)8-10-22(19,23)4/h5,16-20H,6-12H2,1-4H3/t16-,17-,18+,19-,20+,21+,22+,23-/m1/s1
• SMILES： O1[C@@]2([H])C([H])([H])[C@]3([H])[C@]4([H])C([H])([H])C([H])=C5C([H])([H])[C@@]([H])(C([H])([H])C([H])([H])[C@]5(C([H])([H])[H])[C@@]4([H])C([H])([H])C([H])([H])[C@]3(C([H])([H])[H])[C@]12C(C([H])([H])[H])=O)OC(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 372.23000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 372.23
• Heavy Atom Count: 27
• Complexity: 741
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 55.9

Experimental Properties

• LogP: 4.21740
• PSA: 55.90000
• Refractive Index: 1.557
• Boiling Point: 469.5±45.0 °C at 760 mmHg
• Melting Point: 157.0 to 162.0 deg-C
• Flash Point: 202.5±28.8 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.1800

16,17-Epoxypregnenolone Acetate Security Information

• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：−20°C
• Signal Word：warning
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)

16,17-Epoxypregnenolone Acetate Customs Data

• HS CODE：2937.29.9095